Cas no 93551-00-9 (17-Hydroxyisolathyrol)

• Product Name: 17-Hydroxyisolathyrol
• CAS No: 93551-00-9
• Molecular Formula: C₂₀H₃₀O₅
• Molecular Weight: 350.4492
• CID: 3013691

17-Hydroxyisolathyrol Properties

Names and Identifiers

• 17-Hydroxyisolathyrol
• 1,11,13-Trihydroxy-10-(hydroxymethyl)-3,6,6,14-tetramethyltricyclo[10.3.0.05,7]pentadeca-3,9-dien-2-
• (3E,9Z)-1,11,13-Trihydroxy-10-(hydroxymethyl)-3,6,6,14-tetramethyltricyclo[10.3.0.05,7]pentadeca-3,9

• InChIKey： XKXYJTIBKZGIPR-UHFFFAOYSA-N
• Inchi： 1S/C20H30O5/c1-10-7-14-13(19(14,3)4)6-5-12(9-21)17(23)15-16(22)11(2)8-20(15,25)18(10)24/h5,7,11,13-17,21-23,25H,6,8-9H2,1-4H3
• SMILES： OC12C(C(C)=CC3C(CC=C(CO)C(C1C(C(C)C2)O)O)C3(C)C)=O

Computed Properties

• Exact Mass: 350.209324g/mol
• Surface Charge: 0
• XLogP3: 1.2
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 350.209324g/mol
• Monoisotopic Mass: 350.209324g/mol
• Topological Polar Surface Area: 98Ų
• Heavy Atom Count: 25
• Complexity: 634
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 350.4

Experimental Properties

• Solubility: Almost insoluble (0.095 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.208±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids